Cas no 2287323-27-5 (1-(Chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane)
1-(Chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane Chemical and Physical Properties
Names and Identifiers
-
- EN300-6760854
- 2287323-27-5
- 1-(Chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane
-
- Inchi: 1S/C13H14ClFO/c1-16-11-4-9(2-3-10(11)15)13-5-12(6-13,7-13)8-14/h2-4H,5-8H2,1H3
- InChI Key: NPUTVWNMKJVNMG-UHFFFAOYSA-N
- SMILES: ClCC12CC(C3C=CC(=C(C=3)OC)F)(C1)C2
Computed Properties
- Exact Mass: 240.0717209g/mol
- Monoisotopic Mass: 240.0717209g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 9.2Ų
1-(Chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6760854-0.05g |
1-(chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane |
2287323-27-5 | 95.0% | 0.05g |
$1320.0 | 2025-03-13 | |
| Enamine | EN300-6760854-0.1g |
1-(chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane |
2287323-27-5 | 95.0% | 0.1g |
$1384.0 | 2025-03-13 | |
| Enamine | EN300-6760854-0.25g |
1-(chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane |
2287323-27-5 | 95.0% | 0.25g |
$1447.0 | 2025-03-13 | |
| Enamine | EN300-6760854-0.5g |
1-(chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane |
2287323-27-5 | 95.0% | 0.5g |
$1509.0 | 2025-03-13 | |
| Enamine | EN300-6760854-1.0g |
1-(chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane |
2287323-27-5 | 95.0% | 1.0g |
$1572.0 | 2025-03-13 | |
| Enamine | EN300-6760854-2.5g |
1-(chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane |
2287323-27-5 | 95.0% | 2.5g |
$3080.0 | 2025-03-13 | |
| Enamine | EN300-6760854-5.0g |
1-(chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane |
2287323-27-5 | 95.0% | 5.0g |
$4557.0 | 2025-03-13 | |
| Enamine | EN300-6760854-10.0g |
1-(chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane |
2287323-27-5 | 95.0% | 10.0g |
$6758.0 | 2025-03-13 |
1-(Chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane Related Literature
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on 1-(Chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane
Introduction to 1-(Chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane (CAS No: 2287323-27-5)
The compound 1-(Chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane (CAS No: 2287323-27-5) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel pharmacophores for therapeutic applications. This bicyclic structure, featuring a chloromethyl substituent and a 4-fluoro-3-methoxyphenyl moiety, has garnered attention due to its unique structural and electronic properties, which make it a promising candidate for further exploration in drug discovery.
Structurally, the compound belongs to the class of bicyclo[1.1.1]pentane derivatives, which are known for their rigid three-membered ring system that can mimic the conformational constraints found in biologically active molecules. The presence of a chloromethyl group at the C1 position introduces a reactive site that can participate in various chemical transformations, including nucleophilic additions and cross-coupling reactions. This reactivity is particularly valuable in synthetic chemistry, allowing for the facile introduction of additional functional groups that can enhance binding affinity and selectivity.
The aromatic ring at the C3 position is substituted with a 4-fluoro-3-methoxyphenyl group, which is a common feature in many pharmacologically active compounds. The fluorine atom at the 4-position introduces a slight electron-withdrawing effect, which can modulate the electronic properties of the aromatic system and influence interactions with biological targets. Meanwhile, the methoxy group at the 3-position provides a hydrophilic element that can improve solubility and metabolic stability. This combination of substituents makes 1-(Chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane an intriguing scaffold for developing novel therapeutic agents.
In recent years, there has been growing interest in leveraging computational methods to predict the biological activity of small molecules like 1-(Chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane. Advances in molecular modeling and virtual screening have enabled researchers to rapidly assess potential interactions with biological targets, such as enzymes and receptors, without the need for extensive experimental screening. These computational approaches have been particularly useful in identifying lead compounds for further optimization.
One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, including cell growth, differentiation, and signal transduction. Dysregulation of kinase activity is associated with numerous diseases, making them attractive targets for drug development. The rigid bicyclic core of 1-(Chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane can be designed to fit into the ATP-binding pocket of kinases, while the chloromethyl group provides a site for covalent bonding or other interactions that can enhance binding affinity.
Furthermore, the presence of both fluorine and methoxy groups allows for fine-tuning of physicochemical properties such as lipophilicity and solubility, which are critical factors in drug design. These features can influence how well a compound is absorbed, distributed, metabolized, and excreted (ADME) by the body, ultimately impacting its therapeutic efficacy and safety profile.
Recent studies have also explored the use of this compound as a building block for more complex scaffolds through iterative chemical modifications. By introducing additional functional groups or altering existing ones, researchers can generate libraries of derivatives with tailored properties for specific biological targets. Such libraries are then screened using high-throughput techniques to identify compounds with high potency and selectivity.
The chloromethyl group at C1 serves as a versatile handle for further functionalization via nucleophilic substitution reactions. This allows for the introduction of various heterocycles or other pharmacophoric elements that can enhance binding interactions with biological targets. For instance, coupling with nitrogen-containing heterocycles has been shown to improve binding affinity to proteins by forming multiple hydrogen bonds or salt bridges.
The 4-fluoro-3-methoxyphenyl moiety contributes to the compound's overall electronic distribution and steric profile, which are critical factors in determining its interaction with biological targets. The fluorine atom's small size and electronegativity make it an excellent tool for modulating electronic effects without significantly altering steric bulk. This balance is particularly important in drug design, where subtle changes can have significant impacts on potency and selectivity.
In conclusion, 1-(Chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane represents a compelling example of how structural features can be rationally designed to yield compounds with potential therapeutic applications. Its unique combination of reactivity and functional groups makes it a valuable scaffold for further exploration in medicinal chemistry research.
2287323-27-5 (1-(Chloromethyl)-3-(4-fluoro-3-methoxyphenyl)bicyclo[1.1.1]pentane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)